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Compound of Interest

Compound Name: 2-Bromo-5-methyl-isonicotinic acid

Cat. No.: B572247

Essential Safety and Handling Guide for 2-
Bromo-5-methyl-isonicotinic Acid

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-5-methyl-isonicotinic acid, tailored for researchers, scientists, and professionals in
drug development. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-methyl-isonicotinic acid is a chemical that requires careful handling to avoid
potential health hazards. Based on data from similar brominated nicotinic acid derivatives, this
compound is expected to cause skin and eye irritation, and may cause respiratory irritation.[1]
[2][3][4] Therefore, adherence to the following PPE guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Bromo-5-methyl-isonicotinic
Acid
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Protection Type

Required PPE

Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or goggles; Face shield

Must be worn at all times in the
laboratory. A face shield is
recommended when handling
larger quantities or when there
is a significant risk of

splashing.[4]

Skin Protection

Nitrile or other chemically
resistant gloves; Laboratory
coat

Gloves should be inspected for
integrity before use and
changed frequently. A fully
buttoned lab coat must be
worn to protect skin and
clothing.[1][5]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

Engineering controls such as a
fume hood are the primary
means of controlling inhalation
exposure.[2] If ventilation is
inadequate, a NIOSH-
approved respirator may be

necessary.

Hand and Body Protection

Standard laboratory attire (long

pants, closed-toe shoes)

No exposed skin on the legs or
feet is permitted in the

laboratory.

Operational Plan for Safe Handling

A systematic approach to handling 2-Bromo-5-methyl-isonicotinic acid is essential to

minimize exposure and prevent accidents.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[1][3]
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All handling of solid 2-Bromo-5-methyl-isonicotinic acid should be conducted in a certified
chemical fume hood to prevent the inhalation of dust or vapors.[2]

The work area should be clean and free of clutter.

. Handling Procedure:

Before handling, wash hands thoroughly.

Wear all required PPE as detailed in Table 1.

Carefully weigh and transfer the chemical, avoiding the creation of dust.

Keep containers tightly closed when not in use.[1][2][3][5]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.[5]

. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][3]

[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1][3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed, labeled container for disposal. For larger spills, evacuate the area and
contact your institution's Environmental Health and Safety (EHS) department.[5]
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Disposal Plan

Proper disposal of 2-Bromo-5-methyl-isonicotinic acid and its containers is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it must be disposed of as hazardous waste.

1. Waste Segregation and Collection:

« All waste containing 2-Bromo-5-methyl-isonicotinic acid must be collected in a
designated, properly labeled hazardous waste container for halogenated organic solids.

¢ Do not mix this waste with non-halogenated waste streams.[6]
e The container should be kept closed except when adding waste.[6]
2. Container Management:

o Empty containers that held 2-Bromo-5-methyl-isonicotinic acid must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as halogenated liquid waste.

[6]

 After rinsing, deface the original label on the container before disposal or recycling, following
your institution's guidelines.

3. Final Disposal:

» Dispose of the contents and the container in accordance with all local, state, and federal
regulations. This typically involves transfer to an approved waste disposal facility.[1][2][3][5]
Contact your EHS department for specific procedures and to schedule a waste pickup.

Workflow Diagrams

The following diagrams illustrate the logical flow for safely handling and disposing of 2-Bromo-
5-methyl-isonicotinic acid.
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Caption: Safe Handling Workflow for 2-Bromo-5-methyl-isonicotinic acid.
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Caption: Waste Disposal Workflow for 2-Bromo-5-methyl-isonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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